Cas no 1824048-35-2 (3-Fluoro-3-methylazepane hydrochloride)

• Product Name: 3-Fluoro-3-methylazepane hydrochloride
• CAS No: 1824048-35-2
• MF: C₇H₁₅ClFN
• MW: 167.652104616165
• MDL: MFCD28119096
• CID: 4918476
• PubChem ID: 118798581
• Update Time: 2026-02-27

3-Fluoro-3-methylazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-3-methylazepane hydrochloride
• 3-Fluoro-3-methylazepane HCl

• MDL： MFCD28119096
• Inchi： 1S/C7H14FN.ClH/c1-7(8)4-2-3-5-9-6-7;/h9H,2-6H2,1H3;1H
• InChI Key： ALHSMVOYKUGFPT-UHFFFAOYSA-N
• SMILES： Cl.FC1(C)CNCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 94.9
• Topological Polar Surface Area: 12

Additional information on 3-Fluoro-3-methylazepane hydrochloride

Introduction to 3-Fluoro-3-methylazepane hydrochloride (CAS No. 1824048-35-2)

3-Fluoro-3-methylazepane hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1824048-35-2, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluorine atom and a methyl group in its azepane core imparts distinct chemical reactivity, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 3-fluoro-3-methylazepane hydrochloride consists of a seven-membered heterocyclic ring system with nitrogen atoms, further modified by a fluorine substituent at the 3-position and a methyl group at the same position. This configuration enhances its pharmacological profile, enabling interactions with biological targets that are critical for therapeutic intervention. The hydrochloride salt form improves solubility and stability, facilitating its use in pharmaceutical formulations.

In recent years, 3-fluoro-3-methylazepane hydrochloride has been extensively studied for its role in the development of central nervous system (CNS) drugs. The fluorine atom's electronic properties contribute to metabolic stability, reducing the likelihood of rapid degradation in vivo. This characteristic is particularly advantageous for designing long-acting medications that require sustained efficacy. Additionally, the azepane ring exhibits favorable pharmacokinetic properties, including good blood-brain barrier penetration, which is essential for CNS-targeted therapies.

Current research highlights the compound's potential as an intermediate in synthesizing kinase inhibitors and other small-molecule drugs. The fluorine moiety enhances binding affinity to protein targets by participating in hydrogen bonding and π-cation interactions. This has led to investigations into its utility in treating neurological disorders such as Alzheimer's disease and Parkinson's disease, where modulation of kinase activity plays a crucial role. Preclinical studies have demonstrated promising results in animal models, suggesting its therapeutic viability.

The synthesis of 3-fluoro-3-methylazepane hydrochloride involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical-grade standards. Techniques such as fluorination reactions using palladium catalysts have been particularly effective in introducing the fluorine atom at the desired position on the azepane ring.

From a regulatory perspective, 3-fluoro-3-methylazepane hydrochloride (CAS No. 1824048-35-2) is subject to stringent quality control measures to ensure safety and efficacy. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee consistency across batches. Furthermore, pharmacokinetic studies are conducted to assess absorption, distribution, metabolism, and excretion (ADME) profiles, providing critical data for dosage optimization and minimizing side effects.

The compound's versatility extends beyond CNS applications; it has also been explored for its antimicrobial properties. The structural features of 3-fluoro-3-methylazepane hydrochloride allow it to disrupt bacterial cell membranes or interfere with essential metabolic pathways. Preliminary experiments have shown inhibitory effects against certain resistant strains of bacteria, underscoring its potential as an antimicrobial agent.

Future directions in research may focus on developing derivatives of 3-fluoro-3-methylazepane hydrochloride with enhanced bioavailability or targeted delivery systems. Nanotechnology-based approaches could be particularly useful in this regard, allowing for controlled release formulations that improve therapeutic outcomes. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

The economic impact of 3-fluoro-3-methylazepane hydrochloride is also noteworthy, as demand for fluorinated heterocycles continues to rise due to their broad applicability in drug discovery. Companies specializing in fine chemicals have invested heavily in optimizing production processes to meet market needs efficiently. This trend reflects the growing recognition of fluorinated compounds as indispensable tools in modern medicine.

In conclusion,3-fluoro-3-methylazepane hydrochloride represents a promising compound with diverse pharmaceutical applications. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting neurological disorders, antimicrobial infections, and other diseases. Continued research efforts will likely uncover further innovative uses for this compound, solidifying its importance in medicinal chemistry.